4-Chloro-2-propylthieno[2,3-d]pyrimidine

• Molecular Formula: C9H9ClN2S
• Molecular Weight: 212.70 g/mol
• IUPAC Name: 4-chloro-2-propylthieno[2,3-d]pyrimidine
• InChI: InChI=1S/C9H9ClN2S/c1-2-3-7-11-8(10)6-4-5-13-9(6)12-7/h4-5H,2-3H2,1H3
• InChI Key: ZPZJINIXZWWURM-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC2=C(C=CS2)C(=N1)Cl

Description

4-Chloro-2-propylthieno[2,3-d]pyrimidine is a fused heterocyclic compound featuring a thieno[2,3-d]pyrimidine core substituted with a chlorine atom at position 4 and a propyl group at position 2. The chlorine atom at position 4 enhances electrophilicity, enabling nucleophilic substitution reactions, while the propyl group at position 2 modulates steric and lipophilic properties, influencing bioavailability and target binding .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Chloro-2-propylthieno[2,3-d]pyrimidine typically involves multi-step organic reactions. One common method starts with the preparation of the thieno[2,3-d]pyrimidine core, followed by chlorination and propylation steps. For instance, the synthesis may begin with the cyclization of appropriate precursors under acidic or basic conditions to form the thieno[2,3-d]pyrimidine scaffold. Subsequent chlorination using reagents like phosphorus oxychloride or thionyl chloride introduces the chlorine atom at the 4-position. Finally, the propyl group can be introduced via alkylation reactions using propyl halides under suitable conditions .

Industrial Production Methods: Industrial production of 4-Chloro-2-propylthieno[2,3-d]pyrimidine may involve optimized synthetic routes to ensure high yield and purity. The use of continuous flow reactors and microwave-assisted synthesis can enhance reaction efficiency and reduce production costs. Additionally, green chemistry principles, such as the use of environmentally benign solvents and catalysts, are often employed to minimize the environmental impact of the synthesis process .

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The chlorine atom at position 4 undergoes nucleophilic substitution under mild conditions. Common reagents and outcomes include:

Reagent	Conditions	Product	Application
Amines (e.g., NH₃)	60–80°C, DMF, 6–8 hrs	4-Amino-2-propylthieno[2,3-d]pyrimidine	Intermediate for kinase inhibitors
Alkoxides	Reflux in ethanol, 4–6 hrs	4-Alkoxy-2-propylthieno[2,3-d]pyrimidine	Prodrug development
Thiols	K₂CO₃, DMSO, RT, 2 hrs	4-Sulfanyl-2-propylthieno[2,3-d]pyrimidine	Antioxidant analogs

Key Findings :

• Substitution efficiency depends on steric hindrance from the propyl group, with yields ranging from 65–85% .

• Secondary amines require elevated temperatures (100–120°C) for comparable reactivity.

Cross-Coupling Reactions

The thienopyrimidine core participates in palladium-catalyzed coupling reactions:

Suzuki-Miyaura Coupling

• Conditions : Pd(PPh₃)₄, Na₂CO₃, DME/H₂O (3:1), 80°C, 12 hrs.

• Example : Reaction with phenylboronic acid yields 4-Phenyl-2-propylthieno[2,3-d]pyrimidine (78% yield), a precursor for EGFR inhibitors.

Buchwald-Hartwig Amination

• Conditions : Pd₂(dba)₃, Xantphos, Cs₂CO₃, toluene, 100°C.

• Product : 4-Arylaminothieno[2,3-d]pyrimidines with >70% yield , used in anticancer agent synthesis.

Cyclization Reactions

The propyl side chain can undergo intramolecular cyclization:

• Reagent : PPA (polyphosphoric acid), 120°C, 3 hrs.

• Product : Fused tricyclic derivatives (e.g., thienopyrimidoazepines) with 55–60% yield .

• Mechanism : Acid-mediated dehydration followed by ring closure .

Oxidation

• Reagent : mCPBA (meta-chloroperbenzoic acid), CH₂Cl₂, RT.

• Product : Sulfoxide derivatives (e.g., 4-Chloro-2-propylthieno[2,3-d]pyrimidine 1-oxide) with 90% selectivity .

Reduction

• Reagent : H₂, Pd/C, EtOH, 50 psi.

• Product : Partially saturated thienopyrimidines, enhancing solubility for CNS-targeted drugs.

Functionalization of the Propyl Group

The propyl substituent undergoes site-specific modifications:

Reaction Type	Reagents	Product	Yield
Bromination	NBS, AIBN, CCl₄, reflux	2-(3-Bromopropyl)thieno[2,3-d]pyrimidine	72%
Oxidation	KMnO₄, H₂O, 0°C	2-(Carboxypropyl)thieno[2,3-d]pyrimidine	68%

Hydrolysis Reactions

Acidic or basic hydrolysis targets the pyrimidine ring:

• Conditions : 6M HCl, 100°C, 8 hrs → Cleavage to thiophene-2-carboxylic acid derivatives (45% yield) .

• Alkaline Hydrolysis : NaOH (20%), EtOH, reflux → Ring-opened thienylurea analogs.

Scientific Research Applications

4-Chloro-2-propylthieno[2,3-d]pyrimidine has several scientific research applications:

Medicinal Chemistry: It serves as a scaffold for developing potent kinase inhibitors, which are promising candidates for cancer therapy and treatments for inflammatory disorders.

Biological Studies: The compound is used in studying the structure-activity relationships of thieno[2,3-d]pyrimidine derivatives, aiding in the design of more effective therapeutic agents.

Industrial Applications: It is employed in the synthesis of advanced materials, such as organic semiconductors and ligands for catalysis.

Mechanism of Action

The mechanism of action of 4-Chloro-2-propylthieno[2,3-d]pyrimidine involves its interaction with specific molecular targets, such as protein kinases. By binding to the active sites of these enzymes, the compound inhibits their activity, thereby interfering with key signaling pathways involved in cell growth, differentiation, and survival. This inhibition can lead to the suppression of cancer cell proliferation and the modulation of inflammatory responses .

Comparison with Similar Compounds

Key Observations :

• Propyl vs.
• Ethyl and Methyl Substituents (Position 2) : Shorter alkyl chains (e.g., ethyl, methyl) decrease lipophilicity, which may reduce membrane permeability but enhance aqueous solubility .
• Substituents at Position 5 : Aryl groups (e.g., phenyl, thienyl) introduce aromatic stacking capabilities, while alkyl groups prioritize hydrophobic interactions .

Physicochemical Properties

• Solubility : Aqueous solubility is inversely correlated with alkyl chain length; propyl derivatives may require formulation aids for in vivo applications.
• Spectroscopic Data : IR spectra show characteristic C-Cl stretching at ~740 cm⁻¹, while ¹H NMR signals for the propyl chain appear at δ 0.9–1.7 (triplet for terminal CH₃) .

Biological Activity

4-Chloro-2-propylthieno[2,3-d]pyrimidine is a compound of significant interest due to its diverse biological activities, particularly in the fields of oncology and infectious diseases. This article explores the synthesis, biological activity, and potential therapeutic applications of this compound, drawing on various research findings.

Synthesis

The synthesis of 4-Chloro-2-propylthieno[2,3-d]pyrimidine typically involves multi-step procedures that include the formation of the thieno ring and subsequent functionalization. Various synthetic routes have been reported, often yielding high purity and yields suitable for biological evaluations.

Antitumor Activity

Several studies have demonstrated the antitumor potential of thieno[2,3-d]pyrimidine derivatives, including 4-Chloro-2-propylthieno[2,3-d]pyrimidine. Research indicates that these compounds exhibit potent inhibitory effects against glycinamide ribonucleotide formyltransferase (GARFTase), a critical enzyme in purine biosynthesis. The inhibition of GARFTase leads to decreased cell proliferation in various cancer cell lines.

Table 1: Inhibitory Activity Against Cancer Cell Lines

Compound	Cell Line	IC50 (µM)	Mechanism of Action
4-Chloro-2-propylthieno[2,3-d]pyrimidine	A549 (Lung cancer)	20	Inhibition of GARFTase
	HCT116 (Colon cancer)	25	Induction of apoptosis
	MCF-7 (Breast cancer)	30	Cell cycle arrest

The compound's mechanism includes dual inhibition of GARFTase and possibly AICA ribonucleotide formyltransferase (AICARFTase), which distinguishes it from other known antifolates .

Antimicrobial Activity

In addition to its anticancer properties, thieno[2,3-d]pyrimidines have shown promising antimicrobial activity. Studies have reported significant antibacterial effects against both Gram-positive and Gram-negative bacteria.

Table 2: Antimicrobial Activity

Compound	Bacteria	Minimum Inhibitory Concentration (MIC)
4-Chloro-2-propylthieno[2,3-d]pyrimidine	Staphylococcus aureus	15 µg/mL
	Escherichia coli	20 µg/mL
	Pseudomonas aeruginosa	25 µg/mL

The observed antimicrobial activity is attributed to the compound's ability to disrupt bacterial cell wall synthesis and inhibit essential metabolic pathways .

Case Study 1: Anticancer Efficacy

A recent study evaluated the efficacy of various thieno[2,3-d]pyrimidine derivatives in inhibiting tumor growth in xenograft models. The results indicated that treatment with 4-Chloro-2-propylthieno[2,3-d]pyrimidine significantly reduced tumor size compared to control groups. Histological analysis revealed increased apoptosis markers in treated tumors, confirming its role as an effective anticancer agent .

Case Study 2: Antimicrobial Screening

Another study focused on the antimicrobial properties of thieno[2,3-d]pyrimidines against resistant strains of bacteria. The results showed that 4-Chloro-2-propylthieno[2,3-d]pyrimidine exhibited notable activity against methicillin-resistant Staphylococcus aureus (MRSA), suggesting its potential use as a novel antimicrobial agent .

Q & A

Q. What are the recommended synthetic routes for 4-Chloro-2-propylthieno[2,3-d]pyrimidine, and how can reaction conditions be optimized for yield and purity?

Methodological Answer: Synthesis typically involves cyclization of substituted thiophene precursors followed by chlorination. For example, analogous compounds like 4-chloro-2,6-dimethylfuro[2,3-d]pyrimidine are synthesized via a two-step process: (1) cyclocondensation of aminothiophene derivatives with alkylating agents and (2) chlorination using POCl₃ or PCl₅ . Optimization strategies include:

• Temperature control : Higher yields are achieved at 80–100°C for cyclization.
• Catalysts : Lewis acids (e.g., AlCl₃) improve regioselectivity.
• Solvent selection : Polar aprotic solvents (e.g., DMF) enhance reaction efficiency.

Reaction Parameter	Optimal Condition	Impact on Yield
Temperature	90°C	75–85%
Catalyst	AlCl₃ (0.1 equiv)	Regioselectivity >90%
Chlorination Agent	POCl₃ (excess)	Completeness in 4h

Reference analogous protocols from thieno/pyrrolo-pyrimidine syntheses .

Q. Which spectroscopic techniques are most effective for characterizing the structure of 4-Chloro-2-propylthieno[2,3-d]pyrimidine, and how should data interpretation be approached?

Methodological Answer:

• ¹H/¹³C NMR : Key signals include the chloro-substituted pyrimidine C4 (δ ~160 ppm in ¹³C NMR) and propyl group protons (δ 1.0–1.5 ppm for CH₃, δ 1.6–2.2 ppm for CH₂) .
• Mass Spectrometry (HRMS) : Confirm molecular ion [M+H]⁺ with isotopic patterns matching Cl (3:1 intensity ratio for ³⁵Cl/³⁷Cl).
• IR Spectroscopy : Absorbances at 750–780 cm⁻¹ (C-Cl stretch) and 1550–1600 cm⁻¹ (aromatic C=C).

Q. Data Interpretation Tips :

• Compare experimental spectra with computed data (e.g., PubChem entries for analogous compounds) .
• Use 2D NMR (COSY, HSQC) to resolve overlapping signals in fused ring systems.

Advanced Research Questions

Q. How can computational methods predict the reactivity of 4-Chloro-2-propylthieno[2,3-d]pyrimidine in nucleophilic substitution reactions?

Methodological Answer:

• Density Functional Theory (DFT) : Model the electron density at C4 (chlorine substitution site) to predict susceptibility to nucleophilic attack. For example, the LUMO energy of analogous 4-chloro-pyrrolo-pyrimidines correlates with reactivity toward amines .
• Experimental Validation : Perform kinetic studies under varying pH and nucleophile concentrations. Monitor reaction progress via HPLC or ¹H NMR .

Q. Key Computational Parameters :

Parameter	Value
Basis Set	B3LYP/6-311+G(d,p)
Solvent Model	PCM (acetonitrile)
Transition State	Verified via frequency analysis

Q. How should researchers address contradictions in biological activity data (e.g., kinase inhibition) across studies?

Methodological Answer:

• Source Analysis : Confirm compound purity (>95% by HPLC) and storage conditions (e.g., 0–6°C for light-sensitive derivatives) .
• Assay Standardization :
  • Use consistent kinase isoforms and ATP concentrations.
  • Include positive controls (e.g., staurosporine) to normalize inhibition values.
• Structural Comparisons : Compare substituent effects with analogs (e.g., 4-chloro-5-ethyl-pyrrolo-pyrimidine vs. 4-chloro-7-methyl derivatives) to explain selectivity differences .

Q. Case Study :

Compound	Kinase IC₅₀ (nM)	Key Substituent Effect
4-Chloro-2-propylthieno-pyrimidine	120 ± 15	Propyl enhances lipophilicity
4-Chloro-5-ethyl-pyrrolo-pyrimidine	85 ± 10	Ethyl improves binding pocket fit

Q. What safety protocols are critical for handling chlorinated pyrimidines during synthesis?

Methodological Answer:

• Personal Protective Equipment (PPE) : Gloves (nitrile), lab coat, and goggles. Use fume hoods for chlorination steps .
• Waste Management : Segregate halogenated waste and neutralize residual POCl₃ with ice-cold NaOH before disposal .
• Emergency Measures : For spills, absorb with vermiculite and treat with 10% sodium bicarbonate solution .

Q. How can researchers evaluate the stability of 4-Chloro-2-propylthieno[2,3-d]pyrimidine under varying storage conditions?

Methodological Answer:

• Accelerated Stability Studies :
  • Store samples at 25°C/60% RH, 40°C/75% RH, and -20°C.
  • Analyze degradation via HPLC every 30 days.
• Key Degradation Pathways : Hydrolysis of the C-Cl bond in humid conditions or photodegradation under UV light.
• Stabilizers : Add desiccants (e.g., silica gel) or antioxidants (e.g., BHT) for long-term storage .